1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one
Overview
Description
The compound “1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one” is an organic compound containing a piperidine ring, which is a common structure in many pharmaceuticals . Piperidines are among the most important synthetic fragments for designing drugs .
Molecular Structure Analysis
The compound likely contains a piperidine ring, a cyclohexyl group, and a propanone group. Piperidine is a six-membered ring with five carbon atoms and one nitrogen atom .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would depend on its exact structure. Piperidine is a colorless liquid with an odor described as objectionable, typical of amines .Scientific Research Applications
Drug Designing
Piperidines play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Therefore, “1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one” could be used in the design of new drugs.
Synthesis of Biologically Active Piperidines
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This compound could be used as a substrate for the synthesis of biologically active piperidines.
Anticancer Activity
Some piperidinone derivatives have shown potential anticancer activity. For example, spirooxindolopyrrolidine-embedded piperidinone 1 was synthesized with potential anticancer activity through three-component 1,3-dipolar cycloaddition and subsequent enamine reaction . Therefore, “1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one” could potentially be used in cancer research.
Dipeptidyl Peptidase-4 (DPP-4) Inhibition
This compound is a novel competitive, selective, potent, and long-acting DPP-4 inhibitor under clinical development for the treatment of type 2 diabetes . DPP-4 inhibitors are used to potentiate the biological activity of incretin hormones like glucagon-like peptide (GLP)-1 .
Improvement of Glycemic Control
Chronic treatment with this compound has been shown to lower HbA1c after multiple dosing in both genetic and nongenetic models of diabetes . This suggests that it could be efficacious in treating a broad spectrum of type 2 diabetic patients .
Increase in Basal Levels of Active GLP-1
Multiple dosing of this compound leads to a sustained increase in basal levels of active GLP-1 in the systemic circulation, with expected long-term benefits on pancreatic alpha- and beta-cells .
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-(3-aminopiperidin-1-yl)-3-cyclohexylpropan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H26N2O/c15-13-7-4-10-16(11-13)14(17)9-8-12-5-2-1-3-6-12/h12-13H,1-11,15H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZODMCBRORQSIG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)CCC(=O)N2CCCC(C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H26N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.37 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3-Aminopiperidin-1-yl)-3-cyclohexylpropan-1-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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